Cas no 1361486-25-0 (2,5-Bis(2,3,4-trichlorophenyl)isonicotinaldehyde)

• Product Name: 2,5-Bis(2,3,4-trichlorophenyl)isonicotinaldehyde
• CAS No: 1361486-25-0
• MF: C₁₈H₇Cl₆NO
• MW: 465.972278833389
• CID: 4968518
• Update Time: 2025-10-30

2,5-Bis(2,3,4-trichlorophenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(2,3,4-trichlorophenyl)isonicotinaldehyde

• Inchi： 1S/C18H7Cl6NO/c19-12-3-1-9(15(21)17(12)23)11-6-25-14(5-8(11)7-26)10-2-4-13(20)18(24)16(10)22/h1-7H
• InChI Key： WXVULOGDKAJJOH-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1=CN=C(C=C1C=O)C1C=CC(=C(C=1Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 496
• XLogP3: 7.4
• Topological Polar Surface Area: 30

Additional information on 2,5-Bis(2,3,4-trichlorophenyl)isonicotinaldehyde

Comprehensive Analysis of 2,5-Bis(2,3,4-trichlorophenyl)isonicotinaldehyde (CAS No. 1361486-25-0)

2,5-Bis(2,3,4-trichlorophenyl)isonicotinaldehyde (CAS No. 1361486-25-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in advanced material science and pharmaceutical research. This compound belongs to the class of polychlorinated aromatic aldehydes, which are known for their stability and versatility in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in high-performance polymers, organic electronics, and catalysis, making it a subject of interest in both academic and industrial settings.

The molecular structure of 2,5-Bis(2,3,4-trichlorophenyl)isonicotinaldehyde features a central isonicotinaldehyde core flanked by two 2,3,4-trichlorophenyl groups. This arrangement imparts distinct electronic and steric properties, which are critical for its reactivity and functionality. The presence of multiple chlorine atoms enhances the compound's lipophilicity and thermal stability, traits highly valued in the development of flame-retardant materials and UV stabilizers. Recent studies have also highlighted its potential as a building block for metal-organic frameworks (MOFs), which are pivotal in gas storage and separation technologies.

In the context of current trends, 2,5-Bis(2,3,4-trichlorophenyl)isonicotinaldehyde aligns with the growing demand for sustainable chemicals and green synthesis methodologies. Environmental concerns and regulatory pressures have driven the search for alternatives to traditional halogenated compounds, and this molecule's efficiency in low-waste reactions positions it as a promising candidate. Moreover, its compatibility with click chemistry and photocatalytic processes has sparked interest in its use for drug discovery and bioconjugation, addressing key challenges in modern medicinal chemistry.

From an industrial perspective, the scalability of 2,5-Bis(2,3,4-trichlorophenyl)isonicotinaldehyde synthesis is a focal point. Optimized routes involving palladium-catalyzed cross-coupling or microwave-assisted reactions have been reported to improve yield and reduce energy consumption. These advancements resonate with the broader shift toward energy-efficient manufacturing, a priority for chemical enterprises aiming to meet carbon neutrality targets. Additionally, its role in advanced coatings and adhesives has been explored, particularly for applications requiring high thermal resistance and chemical durability.

The safety profile of 2,5-Bis(2,3,4-trichlorophenyl)isonicotinaldehyde is another area of scrutiny, given the increasing emphasis on occupational health and product stewardship. While it is not classified as a hazardous substance under major regulatory frameworks, proper handling protocols are recommended to mitigate risks associated with halogenated compounds. This aligns with the industry's push for transparent safety data sheets (SDS) and eco-labeling initiatives, which are frequently searched topics among professionals.

In summary, 2,5-Bis(2,3,4-trichlorophenyl)isonicotinaldehyde (CAS No. 1361486-25-0) represents a multifaceted compound with broad applicability across cutting-edge fields. Its integration into next-generation materials and sustainable technologies underscores its relevance in addressing contemporary scientific and industrial challenges. As research continues to unveil its potential, this compound is poised to play a pivotal role in shaping the future of functional chemicals and innovative solutions.